![molecular formula C15H13N3O2S B2466602 2-(thiophen-2-yl)-N-(5-(p-tolyl)-1,3,4-oxadiazol-2-yl)acetamide CAS No. 952811-22-2](/img/structure/B2466602.png)
2-(thiophen-2-yl)-N-(5-(p-tolyl)-1,3,4-oxadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(thiophen-2-yl)-N-(5-(p-tolyl)-1,3,4-oxadiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Scientific Research Applications
Antimicrobial and Hemolytic Activity
One of the notable applications of derivatives of 2-(thiophen-2-yl)-N-(5-(p-tolyl)-1,3,4-oxadiazol-2-yl)acetamide is in the development of antimicrobial agents. Gul et al. (2017) synthesized a series of derivatives and assessed them for antimicrobial and hemolytic activity. They found that these compounds exhibited significant antimicrobial activity against selected microbial species, indicating their potential as antimicrobial agents with relatively low toxicity (Gul et al., 2017).
Anti-inflammatory Activity
The anti-inflammatory properties of 1,3,4-oxadiazole derivatives, including the compound , have been investigated. Nargund et al. (1994) synthesized various derivatives and tested their anti-inflammatory activity, demonstrating that these compounds could serve as potential anti-inflammatory agents with low toxicity (Nargund et al., 1994).
Antibacterial Agents
The synthesis and antibacterial activity of derivatives have been a focal point of research, indicating their potential application in combating bacterial infections. Ramalingam et al. (2019) synthesized several derivatives and found them to exhibit significant antibacterial activity, highlighting their potential as antibacterial agents (Ramalingam et al., 2019).
Antioxidant, Analgesic, and Anti-inflammatory Actions
Derivatives of 2-(thiophen-2-yl)-N-(5-(p-tolyl)-1,3,4-oxadiazol-2-yl)acetamide have been evaluated for their pharmacological potential, including antioxidant, analgesic, and anti-inflammatory effects. Faheem (2018) conducted computational and pharmacological evaluations, revealing that some derivatives exhibit significant effects in these areas, suggesting their applicability in pharmacological interventions (Faheem, 2018).
Optoelectronic Properties
The optoelectronic properties of thiazole-based polythiophenes, including compounds related to 2-(thiophen-2-yl)-N-(5-(p-tolyl)-1,3,4-oxadiazol-2-yl)acetamide, have been studied for their potential application in electronic devices. Camurlu and Guven (2015) explored the synthesis and optoelectronic properties of such derivatives, indicating their potential use in optoelectronic applications (Camurlu & Guven, 2015).
properties
IUPAC Name |
N-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2S/c1-10-4-6-11(7-5-10)14-17-18-15(20-14)16-13(19)9-12-3-2-8-21-12/h2-8H,9H2,1H3,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXDJJYPQHLUTSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(thiophen-2-yl)-N-(5-(p-tolyl)-1,3,4-oxadiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.